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Compound of Interest

Compound Name: Atractylon

Cat. No.: B190628 Get Quote

Essential Safety and Handling Guide for
Atractylon
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling of

Atractylon, a sesquiterpenoid compound extracted from Atractylodis Rhizoma. The following

procedures are designed to ensure the safe handling, use, and disposal of Atractylon in a

laboratory setting, minimizing risk and ensuring the integrity of research.

Physical and Chemical Properties
A summary of the known physical and chemical properties of Atractylon is presented below.

This information is crucial for understanding its behavior and for making informed decisions on

its handling and storage.
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Property Value

Molecular Formula C₁₅H₂₀O

Molecular Weight 216.32 g/mol

Appearance
Colorless to yellow liquid with a special aromatic

odor[1]

Solubility
Soluble in methanol, ethanol, DMSO,

chloroform, and ethyl acetate[1]

Stability

The nature of the product is unstable and should

be tested as soon as possible, within one week

after receipt.[1]

Toxicity and Biological Effects
While generally considered to have low toxicity, Atractylon exhibits a range of biological

activities.[1] Understanding these effects is vital for appreciating the need for careful handling.

Endpoint Observation

General Toxicity Generally has low toxicity.[1]

Antiviral Activity

Shows significant antiviral activities, particularly

against the influenza A virus (IAV), by regulating

the TLR7 signaling pathway.[2]

Anti-inflammatory

Inhibits the degranulation of mast cells,

suggesting potential for treating mast cell-

mediated allergic reactions.[3]

Antitumor Activity

Induces apoptosis and suppresses metastasis

in hepatic cancer cells.[4] Inhibits the growth of

human leukemia cell line HL-60 and mouse

leukemia cell line P-388.[5]

Neuroprotective Effects
Ameliorates Parkinsonian-like motor

dysfunctions in MPTP-induced mice.[6]
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No specific LD50 data for Atractylon was found in the available literature. However, a safety

data sheet for the related compound Atractylenolide II indicates that it is not classified as a

hazardous substance.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling Atractylon to prevent skin and eye contact

and to avoid inhalation.

PPE Category Specific Recommendations

Hand Protection

Chemical-resistant gloves (e.g., nitrile) should

be worn. Gloves must be inspected for integrity

before use and changed immediately if

contaminated.

Eye Protection

Safety glasses with side shields or safety

goggles are mandatory to protect against

splashes.

Body Protection
A standard laboratory coat must be worn to

protect skin and clothing.

Respiratory Protection

Generally not required under normal laboratory

conditions with adequate ventilation. If there is a

risk of generating aerosols or working in a

poorly ventilated area, a NIOSH-approved

respirator may be necessary. For nuisance

levels of dusts, a type N95 (US) or type P1 (EN

143) dust mask can be used.[1]

Operational Plan for Handling Atractylon
A systematic approach to handling Atractylon is essential for safety and for the success of

experimental procedures.

Preparation and Weighing
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Conduct all handling of pure Atractylon in a well-ventilated area, preferably within a

chemical fume hood.

Before weighing, ensure the balance is clean and calibrated.

Use appropriate tools (e.g., spatula, weighing paper) to handle the substance. Avoid creating

dust or aerosols.

Close the container tightly after use to prevent degradation.

Dissolving and Solution Preparation
When preparing solutions, add the solvent to the weighed Atractylon slowly to avoid

splashing.

Be aware of the solubility characteristics of Atractylon in the chosen solvent.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Experimental Use
Follow the specific experimental protocol carefully.

Avoid direct contact with the skin and eyes.

Keep containers of Atractylon and its solutions covered when not in use.

Storage
Store Atractylon in a tightly sealed container in a cool, dry, and dark place.

As the compound is unstable, it is recommended to use it as soon as possible after receipt.

[1]

Disposal Plan
Proper disposal of Atractylon and its waste is crucial to prevent environmental contamination

and ensure laboratory safety.
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Unused Atractylon: Dispose of as chemical waste in accordance with local, state, and

federal regulations. Do not discard down the drain.

Contaminated Materials: All materials that have come into contact with Atractylon (e.g.,

pipette tips, gloves, weighing paper) should be considered chemical waste and disposed of

in a designated, labeled waste container.

Solutions: Aqueous solutions may be suitable for drain disposal if permitted by local

regulations and if the concentration is very low. However, it is generally recommended to

treat all solutions as chemical waste. Organic solvent solutions must be collected in an

appropriate, labeled solvent waste container.

Atractylon Handling Workflow
The following diagram illustrates the key steps and decision points in the safe handling of

Atractylon, from receiving the compound to the final disposal of waste.
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Atractylon Handling Workflow

Receive Atractylon

Inspect Container for Damage

Store in Cool, Dry, Dark Place

No Damage

Follow Spill Cleanup Protocol

Damaged

Don Appropriate PPE

Weigh in Ventilated Area

Prepare Solution

Conduct Experiment

Spill Occurs?

Yes

Dispose of Solid Waste

No

Dispose of Liquid Waste

Remove and Dispose of PPE

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of Atractylon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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